BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Guidance for
CEP-28122

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CEP-28122

Cat. No.: B10764639

For laboratory personnel and drug development professionals, the proper handling and
disposal of the potent and selective Anaplastic Lymphoma Kinase (ALK) inhibitor, CEP-28122,
are critical for maintaining a safe research environment. This document provides a direct,
procedural guide for the safe disposal of CEP-28122, alongside essential safety measures and
chemical properties to ensure responsible laboratory practices.

Chemical and Physical Properties

A summary of key quantitative data for CEP-28122 is presented below for easy reference.

Property Value

Molecular Formula C28H35CIN60O3
Molecular Weight 539.06 g/mol [1]
CAS Number 1022958-60-6
Appearance Solid powder
Purity >99% by HPLC
Solubility Soluble in DMSO

N Room temperature for months, or -20°C for up
Storage Conditions
to 3 years
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Personal Protective Equipment (PPE) and Handling

Prior to handling CEP-28122, it is imperative to be equipped with the appropriate personal

protective equipment.

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[2]

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior
to use. The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it. Wash and dry hands thoroughly after handling.[2]

Body Protection: Wear fire/flame resistant and impervious clothing.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[2]

Work should be conducted in a well-ventilated area. Avoid the formation of dust and aerosols,

and use non-sparking tools to prevent fire from electrostatic discharge.[2]

Step-by-Step Disposal Procedure

The primary method for the disposal of CEP-28122 is through a licensed chemical destruction

facility.

Collection: Collect waste CEP-28122 in a suitable, closed, and properly labeled container.[2]

Containment: Ensure that adhered or collected material is promptly disposed of in
accordance with all applicable local, state, and federal regulations.[2] Do not discharge into
sewer systems or contaminate water, foodstuffs, or feed.[2]

Removal: Arrange for the removal of the waste material to a licensed chemical destruction
plant.[2]

Controlled Incineration: Alternatively, the material can be disposed of by controlled
incineration with flue gas scrubbing.[2] This should only be performed by a licensed and
gualified facility.
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Container Disposal: Empty containers can be triple-rinsed (or the equivalent). The rinsed
packaging can then be offered for recycling or reconditioning. Alternatively, puncture the
container to render it unusable for other purposes and then dispose of it in a sanitary landfill.
Combustible packaging materials may be incinerated under controlled conditions with flue
gas scrubbing.[2]

Accidental Release Measures

In the event of a spill or accidental release:

Ensure adequate ventilation and remove all sources of ignition.[2]

Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[2]

Avoid dust formation and breathing vapors, mist, or gas.[2]

Use spark-proof tools and explosion-proof equipment during cleanup.[2]

Collect the spilled material and place it in a suitable, closed container for disposal.[2]

First-Aid Measures

If inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[2]

In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with soap and plenty of water. Consult a doctor.[2]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

If swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]
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Click to download full resolution via product page

Caption: Disposal workflow for CEP-28122 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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